Cas no 1141669-53-5 (3-Bromo-4-(1H-imidazol-1-YL)benzoic acid)
3-Bromo-4-(1H-imidazol-1-YL)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-(1H-imidazol-1-yl)benzoic acid
- 3-Bromo-4-(1-imidazolyl)benzoic Acid
- 3-bromo-4-imidazol-1-ylbenzoic acid
- AB1000256
- AG-A-58029
- CTK5I6342
- KB-234950
- 5820AJ
- SY004881
- AKOS015950500
- AS-65767
- 3-BROMO-4-(IMIDAZOL-1-YL)BENZOIC ACID
- MFCD11656807
- DB-014498
- 1141669-53-5
- Benzoic acid, 3-bromo-4-(1H-imidazol-1-yl)-
- CS-0441072
- 3-Bromo-4-(1-imidazolyl)benzoicAcid
- DTXSID60700190
- 3-Bromo-4-(1H-imidazol-1-YL)benzoic acid
-
- MDL: MFCD11656807
- Inchi: 1S/C10H7BrN2O2/c11-8-5-7(10(14)15)1-2-9(8)13-4-3-12-6-13/h1-6H,(H,14,15)
- InChI Key: DPGOYWGOSVWTDZ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=CC=1N1C=NC=C1
Computed Properties
- Exact Mass: 265.96900
- Monoisotopic Mass: 265.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 1.9
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- PSA: 55.12000
- LogP: 2.33300
- Vapor Pressure: No date available
3-Bromo-4-(1H-imidazol-1-YL)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-4-(1H-imidazol-1-YL)benzoic acid Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Bromo-4-(1H-imidazol-1-YL)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069005172-25g |
3-Bromo-4-(1H-imidazol-1-yl)benzoic acid |
1141669-53-5 | 95% | 25g |
$414.75 | 2023-09-04 | |
| Chemenu | CM308650-25g |
3-Bromo-4-(1H-imidazol-1-yl)benzoic acid |
1141669-53-5 | 95% | 25g |
$369 | 2021-08-18 | |
| Apollo Scientific | OR470021-5g |
3-Bromo-4-(1-imidazolyl)benzoic acid |
1141669-53-5 | 5g |
£203.00 | 2023-09-01 | ||
| Apollo Scientific | OR470021-25g |
3-Bromo-4-(1-imidazolyl)benzoic acid |
1141669-53-5 | 25g |
£553.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00215-1g |
3-Bromo-4-(1-imidazolyl)benzoic Acid |
1141669-53-5 | 95% | 1g |
¥1429.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00215-250mg |
3-Bromo-4-(1-imidazolyl)benzoic Acid |
1141669-53-5 | 95% | 250mg |
¥979.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y00215-5g |
3-Bromo-4-(1-imidazolyl)benzoic Acid |
1141669-53-5 | 95% | 5g |
¥4429.0 | 2023-09-05 | |
| Chemenu | CM308650-1g |
3-Bromo-4-(1H-imidazol-1-yl)benzoic acid |
1141669-53-5 | 95% | 1g |
$154 | 2023-01-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY004881-0.25g |
3-Bromo-4-(1-imidazolyl)benzoic Acid |
1141669-53-5 | ≥95% | 0.25g |
¥380.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY004881-1g |
3-Bromo-4-(1-imidazolyl)benzoic Acid |
1141669-53-5 | ≥95% | 1g |
¥950.00 | 2024-07-09 |
3-Bromo-4-(1H-imidazol-1-YL)benzoic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 3-Bromo-4-(1H-imidazol-1-YL)benzoic acid
3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid: A Comprehensive Overview
The compound 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid (CAS No. 1141669-53-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid consists of a benzoic acid moiety substituted with a bromine atom at the 3-position and an imidazole ring at the 4-position, creating a molecule with both acidic and aromatic characteristics.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid through various methodologies. One notable approach involves the coupling reaction of bromobenzoic acid derivatives with imidazole precursors under specific catalytic conditions. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production in pharmaceutical and agrochemical industries.
The biological activity of 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid has been extensively studied in recent years, particularly in the context of its potential as a drug candidate. Research indicates that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, studies have shown that 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid can modulate key enzymes involved in inflammatory pathways, thereby offering potential benefits in treating chronic inflammatory diseases.
In terms of material science applications, 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it an ideal building block for constructing porous materials with applications in gas storage and catalysis.
Recent studies have also highlighted the environmental compatibility of 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid, particularly its biodegradability under aerobic conditions. This property is crucial for its application in sustainable chemistry, where reducing environmental impact is a primary concern.
Despite its numerous advantages, the commercialization of 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid faces challenges related to cost-effectiveness and scalability. However, ongoing research into innovative synthesis routes and green chemistry practices is expected to address these issues in the near future.
In conclusion, 3-Bromo-4-(1H-imidazol-1-YL)benzoic Acid (CAS No. 1141669-53-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key molecule for future scientific exploration and industrial innovation.
1141669-53-5 (3-Bromo-4-(1H-imidazol-1-YL)benzoic acid) Related Products
- 17616-04-5(HIBA)
- 190198-71-1(Benzoic acid, 5-bromo-2-(1H-imidazol-1-yl)-, methyl ester)
- 95355-07-0(7-imidazol-1-ylnaphthalene-2-carboxylic acid)
- 1208112-85-9
- 68298-27-1(isophthalic acid, compound with 1-phenyl-1H-imidazole (1:2))
- 1141669-55-7(3'-Bromo-4'-(1h-imidazol-1-yl)acetophenone)
- 861932-08-3(3-Bromo-4-(1-imidazolyl)benzaldehyde)
- 249292-42-0(4-(1H-Imidazol-1-yl)benzoic acid hydrochloride)
- 108035-47-8(3-(1H-Imidazol-1-yl)benzoic acid)
- 1643586-52-0(1,3-Benzenedicarboxylic acid, 5-(1H-imidazol-1-yl)-)